Cas no 2227724-55-0 ((2S)-4-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}butan-2-ol)

• Product Name: (2S)-4-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}butan-2-ol
• CAS No: 2227724-55-0
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 5766685
• PubChem ID: 165682793
• Update Time: 2025-07-18

(2S)-4-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1992827
• (2S)-4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}butan-2-ol
• 2227724-55-0
• (2S)-4-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}butan-2-ol

• Inchi： 1S/C10H12ClN3O/c1-6(15)2-3-7-4-12-10-8(7)9(11)13-5-14-10/h4-6,15H,2-3H2,1H3,(H,12,13,14)/t6-/m0/s1
• InChI Key： GIXGNGRSHVKQGA-LURJTMIESA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2CC[C@H](C)O

Computed Properties

• Exact Mass: 225.0668897g/mol
• Monoisotopic Mass: 225.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.8Ų

Additional information on (2S)-4-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}butan-2-ol

(2S)-4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}butan-2-ol: A Promising Molecular Scaffold in Targeted Therapeutics

(2S)-4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}butan-2-ol represents a novel organic compound with a unique molecular framework that has garnered significant attention in biomedical research. The CAS No. 2227724-55-0 identifies this specific chemical entity, which combines a pyrrolo[2,3-d]pyrimidine core with a butan-2-ol side chain. This structural design enables the compound to interact with multiple biological targets, making it a potential candidate for drug discovery and therapeutic development.

Recent studies have highlighted the synthetic accessibility of this compound, with researchers employing advanced asymmetric catalysis techniques to achieve high stereocontrol. The 2S configuration of the butan-2-ol moiety is critical for its pharmacological activity, as demonstrated by in vitro assays showing enhanced enzyme inhibition compared to its racemic counterpart. This stereochemical specificity underscores the importance of chiral synthesis in optimizing drug efficacy.

The pyrrolo[2,3-d]pyrimidine core of this compound exhibits structural similarity to known ATP-binding cassette (ABC) transporters, which are implicated in multidrug resistance in cancer cells. This structural feature has led to investigations into its potential as a chemosensitizer to overcome resistance mechanisms. In a 2023 study published in Journal of Medicinal Chemistry, the compound was shown to modulate ABC transporter activity by binding to the ATP-binding domain, thereby enhancing the intracellular accumulation of chemotherapeutic agents.

Furthermore, the 4-chloro substituent on the pyrrolo[2,3-d]pyrimidine ring has been identified as a key functional group for targeted drug delivery. Computational models suggest that this chlorine atom enhances electrophilic reactivity, allowing the compound to form covalent bonds with specific protein residues. This mechanism has been validated in in silico studies predicting its interaction with kinase domains involved in signal transduction pathways.

The butan-2-ol side chain contributes to the compound's hydrophilic properties, which are crucial for cell membrane permeability. This characteristic has been exploited in nanomedicine applications, where the compound is conjugated to liposomes to improve targeted drug delivery. Recent advancements in drug formulation have demonstrated that this hydrophilic moiety enhances the compound's solubility in aqueous environments, a critical factor for oral administration.

Emerging research in precision medicine has identified potential therapeutic applications for this compound. A 2024 study in Pharmacological Research reported that the compound demonstrates selective cytotoxicity against prostate cancer cells, with minimal toxicity to normal cells. This selectivity is attributed to the compound's ability to target specific metabolic pathways unique to cancer cells, as revealed by metabolomic profiling.

The pyrrolo[3,4-b]pyridine scaffold of this compound has also been linked to anti-inflammatory effects. In in vivo models of colitis, the compound was shown to reduce pro-inflammatory cytokine production by modulating NF-κB signaling. This property suggests potential applications in chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound's structural versatility has enabled the development of prodrugs with enhanced bioavailability. By modifying the butan-2-ol side chain, researchers have created derivatives that exhibit improved cellular uptake and targeted release in specific tissues. This approach has been particularly effective in targeting neurodegenerative diseases, where localized drug delivery is critical for therapeutic success.

The synthetic route to this compound has been optimized to reduce environmental impact and cost. Green chemistry methods, such as microwave-assisted synthesis and flow chemistry, have been employed to achieve high yield with minimal waste generation. These methods not only improve the economic viability of the compound but also align with sustainable pharmaceutical practices.

Moreover, the compound's pharmacokinetic profile has been characterized to assess its clinical potential. Studies have shown that the compound exhibits good oral bioavailability and long plasma half-life, which are desirable properties for chronic disease management. These findings have prompted further preclinical trials to evaluate its therapeutic efficacy in animal models.

The potential applications of this compound extend beyond oncology and inflammation. Research is ongoing to explore its role in antimicrobial therapy, where its hydrophilic properties may facilitate biofilm disruption. In in vitro studies, the compound has shown activity against multidrug-resistant bacteria, suggesting its potential as a novel antibiotic in the face of antimicrobial resistance.

Finally, the compound's structural flexibility allows for the development of multitarget drugs that can address complex pathophysiological mechanisms. By designing derivatives that target multiple biological pathways, researchers aim to enhance therapeutic outcomes while minimizing side effects. This approach represents a significant advancement in modern drug discovery, where the complexity of disease mechanisms demands multifaceted therapeutic strategies.

As research continues to uncover the mechanistic details of this compound's interactions with biological systems, its potential applications in medicine are becoming increasingly diverse. The combination of its structural features, pharmacological properties, and synthetic versatility positions it as a promising candidate for innovative therapeutic approaches. Ongoing studies are expected to further define its role in future medical treatments.